N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[5-[(3-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H19N5O2S/c1-14-4-2-5-15(10-14)12-24-13-22-18-16(20(24)27)11-23-25(18)8-7-21-19(26)17-6-3-9-28-17/h2-6,9-11,13H,7-8,12H2,1H3,(H,21,26)
• InChI Key: NARJAGVJTHNBSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C4=CC=CS4
• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol

Description

Chemical Reactions Analysis

The specific chemical reactions involving “N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)thiophene-2-carboxamide” are not detailed in the available literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not directly available in the literature.

Scientific Research Applications

Synthesis and Characterization

Research has demonstrated various methods for synthesizing heterocyclic compounds containing structures similar to the queried compound. For instance, Vasylyev et al. (1999) described a method for synthesizing tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-ones, showcasing the versatility of these compounds in chemical synthesis (Vasylyev et al., 1999). Additionally, Mohareb et al. (2004) explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters, further contributing to the understanding of the chemical properties and synthesis routes of these heterocyclic compounds (Mohareb et al., 2004).

Anticancer and Antimicrobial Activities

Some derivatives of the compound have shown potential in anticancer and antimicrobial applications. For example, Hassan et al. (2014) synthesized pyrazolo[1,5-a]pyrimidine derivatives and evaluated their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014). In another study, Rahmouni et al. (2016) developed novel pyrazolopyrimidines derivatives and assessed their effectiveness as anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016).

Potential in Antiviral Research

The compound's derivatives have also been studied for their antiviral properties. Abd El-All et al. (2016) synthesized thienopyrimidines and found that some of these compounds were active against influenza A neuraminidase virus (Abd El-All et al., 2016).

Enzyme Inhibition and Tuberculosis Treatment

Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, sharing structural similarities with the queried compound, have shown promising activity in enzyme inhibition and potential as tuberculosis treatments. Jeankumar et al. (2013) explored their efficacy against Mycobacterium tuberculosis (Jeankumar et al., 2013).

Novel Solid-Phase Synthesis Methods

Advances in solid-phase synthetic methods for N-alkyl-4-alkylamino-1-aryl-1H-pyrazolo[3,4-d]pyrimidine-6-carboxamide derivatives were reported by Heo & Jeon (2017), highlighting innovative approaches in synthesizing compounds related to the queried chemical (Heo & Jeon, 2017).

Safety and Hazards

The safety and hazards associated with “N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)thiophene-2-carboxamide” are not explicitly mentioned in the available literature.